4-(2-Aminopropyl)benzonitrile hydrochloride
Overview
Description
4-(2-Aminopropyl)benzonitrile hydrochloride, also known as 4-APB hydrochloride, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It can be used in the synthesis of fluorescent-labeled bisbenzamidine, which can be a biochemical tool in biomedical studies .
Synthesis Analysis
The synthesis of benzonitriles can be achieved by reacting an R1, R2-benzoyl chloride with an alkanesulphonyltrichlorophosphazene at a temperature of between 150* C. and 190* C . Another approach involves the preparation of benzonitrile from benzaldehyde and hydroxylamine hydrochloride .Molecular Structure Analysis
The molecular formula of 4-(2-Aminopropyl)benzonitrile hydrochloride is C10H13ClN2. The molecular weight is 196.68.Scientific Research Applications
Synthesis of Derivatives
4-(2-Aminopropyl)benzonitrile hydrochloride is used as a starting material in the synthesis of various chemical derivatives. For example, it can be used to synthesize 4-(Aminomethyl)-N-methylbenzamide hydrochloride, 4-[2-(diethylamino)ethoxy]benzonitrile hydrochloride, and 4-[3-(dimethylamino)propoxy]benzonitrile hydrochloride .
Perovskite Solar Cells
This compound has been used in the development of efficient and stable perovskite solar cells . The polarized molecule of 4-(2-Aminopropyl)benzonitrile hydrochloride can improve the quality of perovskite crystal growth, passivate Pb2+ defects, adjust the energy level array between the perovskite layer and the hole transport layer, and alleviate carrier non-radiative recombination .
Material Science
In material science, 4-(2-Aminopropyl)benzonitrile hydrochloride is used in the production of various materials. For instance, it’s used in the synthesis of 4-(Aminomethyl)hepta-1,6-dien-4-ol hydrochloride and Methyl 4-(aminomethyl)benzoate hydrochloride .
Pharmaceutical Research
In pharmaceutical research, this compound is used as a precursor for the synthesis of various pharmaceutical intermediates. For example, it’s used in the synthesis of 1-(4-aminomethyl-phenyl)-pyrrolidin-2-one hydrochloride and 4-(Aminomethyl)phenylboronic acid pinacol ester hydrochloride .
Organic Chemistry
In organic chemistry, 4-(2-Aminopropyl)benzonitrile hydrochloride is used in the synthesis of various organic compounds. For instance, it’s used in the synthesis of 4-Aminomethyl-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione hydrochloride and 2-(AMINOMETHYL)-2-(4-METHOXYPHENYL)-1,3-DIOXOLANE HYDROCHLORIDE .
Surface Modification
4-(2-Aminopropyl)benzonitrile hydrochloride can be used for surface modification. It can improve the water contact angles on perovskite films, which is beneficial for the stability of devices .
Safety and Hazards
4-(2-Aminopropyl)benzonitrile hydrochloride can cause harm if swallowed or in contact with skin . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation .
properties
IUPAC Name |
4-(2-aminopropyl)benzonitrile;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2.ClH/c1-8(12)6-9-2-4-10(7-11)5-3-9;/h2-5,8H,6,12H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FULCSNRQLUTDMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=C(C=C1)C#N)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Aminopropyl)benzonitrile hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(furan-2-ylmethyl)quinazoline-2,4(1H,3H)-dione](/img/structure/B2692675.png)
![5-nitro-N-[(oxolan-2-yl)methyl]thiophene-2-carboxamide](/img/structure/B2692681.png)
![Methyl 6-acetyl-2-(1-(methylsulfonyl)piperidine-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate](/img/structure/B2692684.png)
![3-methoxy-N-[4-(2-oxoazetidin-1-yl)phenyl]-1,2-oxazole-5-carboxamide](/img/structure/B2692685.png)
![(3r,5r,7r)-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)adamantane-1-carboxamide](/img/structure/B2692686.png)
![Tert-butyl 2-[4-(aminomethyl)oxan-4-yl]acetate](/img/structure/B2692687.png)
![N-cyclohexyl-2-((8,9-dimethoxy-2-(4-nitrophenyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)butanamide](/img/structure/B2692690.png)
![5-acetyl-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)thiophene-2-carboxamide](/img/structure/B2692691.png)
![10-(1H-indol-3-yl)-7,7-dimethyl-5,6,7,8,10,11-hexahydro-9H-pyrido[3,2-b][1,4]benzodiazepin-9-one](/img/structure/B2692694.png)
![3-methyl-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide](/img/structure/B2692695.png)